Cas no 1442645-05-7 ((S)-3,3'-Bis(3,5-di-tert-butylphenyl)-1,1'-binapthyl-2,2'-diyl hydrogenphosphate)

• Product Name: (S)-3,3'-Bis(3,5-di-tert-butylphenyl)-1,1'-binapthyl-2,2'-diyl hydrogenphosphate
• CAS No: 1442645-05-7
• MF: C₄₈H₅₃O₄P
• MW: 724.906
• MDL: MFCD28139326
• CID: 4518376
• PubChem ID: 99770987
• Update Time: 2025-06-15

(S)-3,3'-Bis(3,5-di-tert-butylphenyl)-1,1'-binapthyl-2,2'-diyl hydrogenphosphate Chemical and Physical Properties

Names and Identifiers

• (S)-3,3'-Bis(3,5-di-tert-butylphenyl)-1,1'-binapthyl-2,2'-diyl hydrogenphosphate
• (11BS)-2,6-bis(3,5-di-tert-butylphenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
• (11bS)-2,6-Bis[3,5-bis(1,1-dimethylethyl)phenyl]-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
• 10,16-Bis(3,5-ditert-butylphenyl)-13-hydroxy-12,14-dioxa-13lambda5-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene 13-oxide
• 2,6-Bis(3,5-di-tert-butylphenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
• MFCD28139326
• (R)-3,3'-Bis(3,5-di-tert-butylphenyl)-1,1'-binapthyl-2,2'-diyl hydrogenphosphate
• SCHEMBL22256460
• (11bR)-2,6-Bis[3,5-bis(1,1-dimethylethyl)phenyl]-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
• CS-0197919
• CS-0197943
• 10,16-bis(3,5-di-tert-butylphenyl)-13-hydroxy-12,14-dioxa-13??-phosphapentacyclo[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-one
• F74392
• 861909-39-9
• (11bS)-2,6-Bis[3,5-bis(1,1-dimethylethyl)phenyl]-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin, 98%
• (11BR)-2,6-bis(3,5-di-tert-butylphenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide

• MDL： MFCD28139326
• Inchi： InChI=1S/C48H53O4P/c1-45(2,3)33-21-31(22-34(27-33)46(4,5)6)39-25-29-17-13-15-19-37(29)41-42-38-20-16-14-18-30(38)26-40(44(42)52-53(49,50)51-43(39)41)32-23-35(47(7,8)9)28-36(24-32)48(10,11)12/h13-28H,1-12H3,(H,49,50)
• InChI Key： GEIVXBCFEGGBDI-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC(=CC(=C1)C2=C3C(=C4C=CC=CC4=C2)C5=C6C=CC=CC6=CC(=C5OP(=O)(O)O3)C7=CC(=CC(=C7)C(C)(C)C)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 724.36814717g/mol
• Monoisotopic Mass: 724.36814717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 53
• Rotatable Bond Count: 6
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.8
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes

Additional information on (S)-3,3'-Bis(3,5-di-tert-butylphenyl)-1,1'-binapthyl-2,2'-diyl hydrogenphosphate

Comprehensive Overview of (S)-3,3'-Bis(3,5-di-tert-butylphenyl)-1,1'-binapthyl-2,2'-diyl hydrogenphosphate (CAS No. 1442645-05-7)

The compound (S)-3,3'-Bis(3,5-di-tert-butylphenyl)-1,1'-binapthyl-2,2'-diyl hydrogenphosphate, with the CAS number 1442645-05-7, is a highly specialized chiral organophosphate derivative. Its unique molecular structure, featuring binaphthyl cores and di-tert-butylphenyl substituents, makes it a valuable intermediate in asymmetric synthesis and catalysis. Researchers and industries are increasingly interested in this compound due to its potential applications in pharmaceutical development, material science, and green chemistry. Its chiral properties are particularly relevant for designing enantioselective catalysts, a hot topic in modern organic chemistry.

One of the most searched questions regarding this compound is: "What are the applications of (S)-3,3'-Bis(3,5-di-tert-butylphenyl)-1,1'-binapthyl-2,2'-diyl hydrogenphosphate in asymmetric catalysis?" The answer lies in its ability to act as a ligand or auxiliary in metal-catalyzed reactions, enabling the production of enantiomerically pure compounds. This is critical for the synthesis of active pharmaceutical ingredients (APIs), where chirality often determines efficacy and safety. The tert-butyl groups enhance steric hindrance, improving selectivity in reactions—a feature highly sought after in drug discovery and fine chemical manufacturing.

Another trending topic is the role of chiral phosphates in sustainable chemistry. With growing emphasis on green synthesis, researchers are exploring how CAS 1442645-05-7 can reduce waste and energy consumption in catalytic processes. Its stability under various conditions makes it suitable for flow chemistry and continuous manufacturing, aligning with the industry's shift toward process intensification. These attributes have sparked discussions in academic forums and patent filings, highlighting its commercial potential.

From a technical perspective, the binaphthyl backbone of this compound provides rigidity and π-conjugation, which are advantageous for optical materials and molecular recognition systems. Recent studies have investigated its use in chiral sensors and liquid crystals, addressing the demand for advanced functional materials. The hydrogenphosphate moiety further allows for derivatization, enabling customization for specific applications—a flexibility that resonates with high-throughput screening methodologies.

In summary, (S)-3,3'-Bis(3,5-di-tert-butylphenyl)-1,1'-binapthyl-2,2'-diyl hydrogenphosphate (1442645-05-7) represents a versatile tool for chemists tackling challenges in asymmetric synthesis, catalysis, and material design. Its relevance to drug development and sustainable technologies ensures continued interest from both academia and industry. As research progresses, this compound is poised to play a pivotal role in innovations across multiple scientific disciplines.